5-Chloro-2-isocyanatobenzonitrile
Overview
Description
5-Chloro-2-isocyanatobenzonitrile (5-Cl-2-ICBN) is a chemical compound with a molecular formula of C7H3ClN2O. It is a colorless solid that is soluble in organic solvents and has a pungent odor. 5-Cl-2-ICBN is a versatile molecule that is used in a variety of applications, including synthesis, research, and laboratory experiments.
Scientific Research Applications
Pharmacology
In pharmacology, 5-Chloro-2-isocyanatobenzonitrile is utilized as a building block for the synthesis of various pharmaceutical compounds. Its reactivity with amines and alcohols makes it a valuable precursor in the development of novel drugs, particularly those that may exhibit anti-inflammatory or antibacterial properties due to the presence of the isocyanate group .
Material Science
Within material science, this compound finds application in the creation of advanced polymers. The isocyanate group can react with polyols to form polyurethanes, which are used in coatings, adhesives, and foam products. The chlorine atom in the molecule could potentially impart additional properties like flame retardancy to the polymers .
Chemical Synthesis
5-Chloro-2-isocyanatobenzonitrile: serves as an intermediate in organic synthesis. It can be involved in reactions to form heterocyclic compounds, which are rings containing at least two different elements as members of its ring(s). These heterocycles are prevalent in many pharmaceuticals and agrochemicals .
Agriculture
In the agricultural sector, the compound could be explored for the synthesis of novel pesticides or herbicides. The isocyanate functionality can be leveraged to create compounds that interfere with the growth or reproduction of pests, offering a potential pathway for the development of new agrochemicals .
Environmental Science
Environmental science research may employ 5-Chloro-2-isocyanatobenzonitrile in the study of chemical degradation or as a standard in analytical methods. Its unique structure allows it to be used as a marker or tracer in environmental fate studies to understand how chemicals break down in the environment .
Analytical Chemistry
In analytical chemistry, this chemical can be used as a reagent to detect the presence of other functional groups. For example, the isocyanate group can react with water to release carbon dioxide, which can be measured and used as an indicator of moisture content in various samples .
Polymer Research
The compound’s utility in polymer research extends beyond material science into the exploration of new polymer structures. Researchers can investigate the incorporation of the isocyanate group into polymers to study changes in mechanical strength, thermal stability, and chemical resistance .
Biochemistry
Lastly, in biochemistry, 5-Chloro-2-isocyanatobenzonitrile might be used in the design of probes or as a cross-linking agent due to its reactive nature. It could be used to modify proteins or nucleic acids, thereby aiding in the study of molecular interactions and functions .
properties
IUPAC Name |
5-chloro-2-isocyanatobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClN2O/c9-7-1-2-8(11-5-12)6(3-7)4-10/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGZKGYSDLSMMKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C#N)N=C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00397301 |
Source
|
| Record name | 5-chloro-2-isocyanatobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00397301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-isocyanatobenzonitrile | |
CAS RN |
64411-72-9 |
Source
|
| Record name | 5-chloro-2-isocyanatobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00397301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-chloro-2-isocyanatobenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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